Potassium (1-phenylvinyl)trifluoroborate
Overview
Description
Potassium (1-phenylvinyl)trifluoroborate is a chemical compound with the molecular formula C8H7BF3K and a molecular weight of 210.0 . It is a solid substance that is used for research purposes .
Synthesis Analysis
Potassium trifluoroborates, including Potassium (1-phenylvinyl)trifluoroborate, are synthesized by hydroboration or C-B coupling reactions . They are a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters. They are moisture- and air-stable, and are remarkably compliant with strong oxidative conditions .Molecular Structure Analysis
The molecular structure of Potassium (1-phenylvinyl)trifluoroborate consists of a phenylvinyl group (C8H7) attached to a trifluoroborate group (BF3) and a potassium ion (K) .Chemical Reactions Analysis
Potassium (1-phenylvinyl)trifluoroborate is a versatile organometallic reagent used as a vinylating agent in the presence of palladium catalysts . It is an air- and water-stable potassium organotrifluoroborate that can be utilized in coupling reactions under relatively mild conditions .Physical And Chemical Properties Analysis
Potassium (1-phenylvinyl)trifluoroborate is a solid substance that should be stored at room temperature . It has a melting point of 110-120° C .Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
Potassium trifluoroborates: , including Potassium (1-phenylvinyl)trifluoroborate, are widely used in Suzuki–Miyaura cross-coupling reactions . These reactions are pivotal for forming carbon-carbon bonds in the synthesis of various organic compounds. The stability and reactivity of Potassium trifluoroborates make them superior to traditional boronic acids and esters, especially under oxidative conditions.
Enantioselective Synthesis
The compound is employed in the enantioselective synthesis of α-amino esters through the Petasis borono-Mannich multicomponent reaction . This method allows for the production of optically active α-amino esters with moderate to good yields and enantioselectivities, which are crucial in the creation of bioactive natural products and medicinal compounds.
Organic Synthesis
Potassium (1-phenylvinyl)trifluoroborate serves as a versatile reagent in organic synthesis. Its stability and functional group compatibility enable its use in various organic transformations , including epoxidation of C=C bonds without degrading the boron functionality .
Safety and Hazards
Potassium (1-phenylvinyl)trifluoroborate is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is advised to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, wash with copious amounts of water for at least 15 minutes . If irritation persists, seek medical attention .
Mechanism of Action
Target of Action
Potassium (1-phenylvinyl)trifluoroborate is a versatile organometallic reagent . The primary targets of this compound are typically organic molecules that are involved in various chemical reactions .
Mode of Action
Potassium (1-phenylvinyl)trifluoroborate is used as a vinylating agent in the presence of palladium catalysts . It interacts with its targets by donating its vinyl group to the target molecule, thereby modifying the target’s structure .
Biochemical Pathways
The compound is involved in Suzuki-Miyaura cross-coupling reactions and polymerization reactions . These reactions are crucial in the synthesis of various organic compounds .
Result of Action
The result of Potassium (1-phenylvinyl)trifluoroborate’s action is the formation of new organic compounds through the addition of a vinyl group . This can lead to the creation of a wide variety of complex organic molecules, depending on the specific targets and reaction conditions .
Action Environment
The action of Potassium (1-phenylvinyl)trifluoroborate is influenced by various environmental factors. For instance, it is an air- and water-stable potassium organotrifluoroborate that can be utilized in coupling reactions under relatively mild conditions . The compound is typically stored at room temperature , and its melting point is between 110-120° C .
properties
IUPAC Name |
potassium;trifluoro(1-phenylethenyl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BF3.K/c1-7(9(10,11)12)8-5-3-2-4-6-8;/h2-6H,1H2;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOIUZJSRPCZKJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C(=C)C1=CC=CC=C1)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BF3K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90718662 |
Source
|
| Record name | Potassium trifluoro(1-phenylethenyl)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90718662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium (1-phenylvinyl)trifluoroborate | |
CAS RN |
852626-70-1 |
Source
|
| Record name | Potassium trifluoro(1-phenylethenyl)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90718662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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